2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-(2,3-dihydro-1H-cyclopenta[b]indol-4-yl)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H15N3OS/c20-15(18-16-17-8-9-21-16)10-19-13-6-2-1-4-11(13)12-5-3-7-14(12)19/h1-2,4,6,8-9H,3,5,7,10H2,(H,17,18,20)
• InChI Key: MQAYVHCEIOLOKX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C3=CC=CC=C23)CC(=O)NC4=NC=CS4
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-N-(thiazol-2-yl)acetamide, also known as DICA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DICA belongs to the class of indole derivatives and has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Scientific Research Applications

Synthesis and Antitumor Activity

The compound has been involved in the synthesis of various heterocyclic derivatives, including thiophene, pyrimidine, coumarin, pyrazole, and pyridine rings, which have shown promising antitumor activities. For instance, derivatives synthesized from similar structures have been evaluated for their inhibitory effects on different cancer cell lines, showcasing their potential in cancer treatment research (Albratty et al., 2017); (Shams et al., 2010).

Anti-inflammatory Evaluation

Compounds related to 2-(2,3-Dihydrocyclopenta[b]indol-4(1H)-yl)-N-(thiazol-2-yl)acetamide have been synthesized and evaluated for their anti-inflammatory activities. Notably, some derivatives exhibited significant anti-inflammatory effects, providing a potential basis for developing new anti-inflammatory drugs (Deb et al., 2013).

Heterocyclic Synthesis Efficiency

The efficiency of thioureido-acetamides in one-pot cascade reactions for synthesizing various heterocycles with excellent atom economy has been demonstrated. These reactions are pivotal for creating compounds with potential pharmaceutical applications, including those related to this compound (Schmeyers & Kaupp, 2002).

Antimicrobial Activity

The synthesis of new heterocyclic compounds incorporating a sulfonamide moiety has shown significant antimicrobial activity, highlighting the role of such structures in developing new antimicrobial agents. These findings underscore the potential of this compound derivatives in antimicrobial research (Darwish et al., 2014).

Anticonvulsant Potential

Research on heterocyclic compounds containing a sulfonamide thiazole moiety derived from similar structures has revealed their anticonvulsant activity. This indicates the therapeutic potential of this compound derivatives in treating convulsive disorders (Farag et al., 2012).